Cas no 1160247-44-8 (tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate)
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
- tert-butyl 6-methyl-3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate
- Tert-Butyl 6-Methyl-3-Oxo-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate
- AM804930
- W14156
- t-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
- tert-Butyl6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
- tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate
-
- MDL: MFCD12198600
- Inchi: 1S/C19H25NO3/c1-13-5-6-14-15(11-13)19(12-16(14)21)7-9-20(10-8-19)17(22)23-18(2,3)4/h5-6,11H,7-10,12H2,1-4H3
- InChI Key: LRNHBSLYTKNFLA-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(C)=CC=2C2(C1)CCN(C(=O)OC(C)(C)C)CC2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 485
- XLogP3: 3.2
- Topological Polar Surface Area: 46.6
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB511157-250 mg |
t-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 250MG |
€703.50 | 2023-04-18 | ||
| Chemenu | CM205285-1g |
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 97% | 1g |
$842 | 2021-08-04 | |
| TRC | B811010-2.5mg |
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B811010-5mg |
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B811010-25mg |
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 25mg |
$ 210.00 | 2022-06-06 | ||
| Chemenu | CM205285-1g |
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 97% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM205285-5g |
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 97% | 5g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D960687-250mg |
Tert-Butyl 6-Methyl-3-Oxo-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate |
1160247-44-8 | 95% | 250mg |
$735 | 2024-06-06 | |
| eNovation Chemicals LLC | Y0999945-1g |
tert-butyl 6-methyl-3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 95% | 1g |
$1000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1106703-1g |
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate |
1160247-44-8 | 97% | 1g |
¥8941.00 | 2024-08-09 |
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate
Recent Advances in the Study of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8)
The compound tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in the scientific community.
Recent studies have focused on the synthesis and optimization of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate, with particular emphasis on its role as a key intermediate in the production of pharmacologically active molecules. Researchers have developed efficient synthetic routes to this compound, leveraging modern catalytic methods and green chemistry principles to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further biological evaluation.
In terms of biological activity, preliminary investigations have revealed that tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate exhibits notable interactions with specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively modulate the activity of certain kinases implicated in Alzheimer's disease. These findings underscore the compound's potential as a scaffold for designing new therapeutic agents targeting complex diseases.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate. Molecular docking simulations have identified key binding motifs and pharmacophores, enabling researchers to predict and optimize the compound's affinity for specific biological targets. Such in silico approaches have significantly accelerated the drug discovery process, reducing the need for extensive empirical testing.
Despite these promising developments, challenges remain in the clinical translation of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties, paving the way for future in vivo evaluations.
In conclusion, tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued interdisciplinary collaboration and innovation will be essential to fully unlock its potential and translate laboratory findings into clinical applications.
1160247-44-8 (tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)